1-(3,4-dichlorophenyl)-3-[(4-methylphenyl)amino]-1-propanone

• IUPAC Name: 1-(3,4-dichlorophenyl)-3-(4-methylanilino)propan-1-one
• InChI: InChI=1S/C16H15Cl2NO/c1-11-2-5-13(6-3-11)19-9-8-16(20)12-4-7-14(17)15(18)10-12/h2-7,10,19H,8-9H2,1H3
• InChI Key: DZQQVBNOEACABO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NCCC(=O)C2=CC(=C(C=C2)Cl)Cl
• Molecular Formula: C16H15Cl2NO
• Molecular Weight: 308.2 g/mol

Description

1-(3,4-dichlorophenyl)-3-[(4-methylphenyl)amino]-1-propanone, also known as Dibutylone, is a chemical compound that belongs to the cathinone family. It is a synthetic stimulant that has gained popularity in recent years due to its psychoactive effects. Dibutylone has been used in scientific research to study its biochemical and physiological effects, mechanism of action, and potential therapeutic applications.

Mechanism of Action

1-(3,4-dichlorophenyl)-3-[(4-methylphenyl)amino]-1-propanone works by increasing the levels of dopamine, serotonin, and norepinephrine in the brain. It does this by inhibiting the reuptake of these neurotransmitters, leading to their accumulation in the synaptic cleft. This results in increased stimulation of the central nervous system, leading to its psychoactive effects.
Biochemical and Physiological Effects
1-(3,4-dichlorophenyl)-3-[(4-methylphenyl)amino]-1-propanone has been found to have a range of biochemical and physiological effects. It has been shown to increase heart rate, blood pressure, and body temperature. Additionally, it has been found to increase locomotor activity and induce hyperactivity in rats. 1-(3,4-dichlorophenyl)-3-[(4-methylphenyl)amino]-1-propanone has also been found to produce rewarding effects, leading to its potential for abuse.

Advantages and Limitations for Lab Experiments

One advantage of using dibutylone in lab experiments is its relatively low cost compared to other drugs. Additionally, it has a relatively long half-life, allowing for longer experiments. However, one limitation is its potential for abuse and addiction, which can make it difficult to control in lab settings.

Future Directions

There are several potential future directions for research on dibutylone. One area of interest is its potential use in the treatment of addiction to other stimulants. Additionally, more research is needed to fully understand its biochemical and physiological effects, as well as its mechanism of action. Finally, more studies are needed to determine the long-term effects of dibutylone use, both in terms of its potential for addiction and its impact on overall health.

Synthesis Methods

1-(3,4-dichlorophenyl)-3-[(4-methylphenyl)amino]-1-propanone can be synthesized through a simple reaction between 3,4-dichlorophenylacetone and 4-methylphenethylamine. The reaction is carried out in the presence of a catalyst, typically aluminum amalgam or palladium on carbon. The resulting product is a white crystalline powder that is soluble in water and alcohol.

Scientific Research Applications

1-(3,4-dichlorophenyl)-3-[(4-methylphenyl)amino]-1-propanone has been used in scientific research to study its potential therapeutic applications. It has been found to have anxiolytic and antidepressant effects, making it a potential candidate for the treatment of anxiety and depression. Additionally, dibutylone has been studied for its potential use in the treatment of addiction to other stimulants, such as cocaine and methamphetamine.